Cas no 26445-05-6 (Pyridinamine)

• Product Name: Pyridinamine
• CAS No: 26445-05-6
• MF: C₅H₆N₂
• MW: 94.1145405769348
• CID: 260353
• PubChem ID: 10439
• Update Time: 2025-04-19

Pyridinamine Chemical and Physical Properties

Names and Identifiers

• Pyridinamine
• Aminopyridine
• Pyridine,amino- (8CI)
• Pyridine, 2-amino-
• NS00010856
• .alpha.-Aminopyridine
• Mepyramine impurity C, European Pharmacopoeia (EP) Reference Standard
• InChI=1/C5H6N2/c6-5-3-1-2-4-7-5/h1-4H,(H2,6,7
• NSC431
• alpha-Aminopyridine
• A0411
• A-Pyridylamine
• PD180348
• JGQBNAFULRKENS-UHFFFAOYSA-N
• EINECS 207-988-4
• Pyridyl amine
• F90389
• NCGC00248863-01
• AKOS000119615
• 24843-39-8
• 2-Aminopyridine, 99%
• .alpha.-Pyridylamine
• DTXSID0024505
• 2-Pyridylamine
• FT-0662050
• BDBM50013712
• pyridineamine
• aminopyridine, 2-
• Pyridin-2-ylamine
• AM81273
• Tox21_200880
• 2-Aminopyridine, PESTANAL(R), analytical standard
• BP-13063
• Pyridine, amino-
• 2-AMINOPYRIDINE
• Z104472278
• Pyridin-2-amine (2-Pyridylamine)
• .alpha.-Pyridinamine
• CS-W020569
• .ALPHA.-AMINOPYRIDINE [MI]
• pyridin-2-yl-amine
• W-106097
• TENOXICAM IMPURITY A [EP IMPURITY]
• EN300-19030
• alpha-Pyridylamine
• pyridin-2-amine
• NSC 431
• 2-Aminopyridine, >=99%
• o-Aminopyridine [UN2671] [Poison]
• pyridyl nitrogen
• MFCD00006312
• AC-907/25014346
• 2-pyridyl amine
• pyridine-2-ylamine
• aminopyridin
• 504-29-0
• NCGC00258434-01
• Amino-2 pyridine
• 2-amino pyridine
• iminopyridine
• 2-AMINOPYRIDINE [HSDB]
• PB47078
• STR00201
• alpha-Pyridinamine
• DTXCID404505
• NSC-431
• 2-Aminopryidine
• 2-aminopyr-idine
• 2-Pyridinylnitrene
• Q2393470
• MEPYRAMINE MALEATE IMPURITY C [EP IMPURITY]
• 2-Pyridinamine-d4
• CAS-504-29-0
• amino pyridine
• 1,2-Dihydro-2-iminopyridine
• W-105962
• 26445-05-6
• 2-Pyridinamine
• 2-Aminopyridine, purum, >=98.0% (NT)
• 2-pyridinylamine
• HSDB 2068
• PIROXICAM IMPURITY A [EP IMPURITY]
• CCRIS 4747
• o-Aminopyridine
• F1995-0206
• pyridinylamine
• 2-amino-pyridine
• CHEMBL21619
• PIROXICAM RELATED COMPOUND A, REFERENCE STANDARD
• Aminopyridines
• BCP22964
• FT-0611271
• 2-aminopyridin
• EC 207-988-4
• P17100
• UNII-WSX981HEWU
• pyridine-2-amine
• BIDD:GT0578
• WSX981HEWU
• amino-pyridine
• .beta.-Pyridylamine
• 2-AP, 2-Pyridinamine, 2-Pyridylamine
• AI3-15287

• Inchi： 1S/C5H6N2/c6-5-3-1-2-4-7-5/h1-4H,(H2,6,7)
• InChI Key： ICSNLGPSRYBMBD-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1N

Computed Properties

• Exact Mass: 94.05318
• Monoisotopic Mass: 94.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.0068 (rough estimate)
• Melting Point: 137 °F
• Boiling Point: 165.6°C (rough estimate)
• Flash Point: 198 °F
• Refractive Index: 1.5000 (estimate)
• PSA: 38.91
• LogP: log Kow= 0.48
• Vapor Pressure: 0.8 mmHg at 77 °F